(S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride

Specification

• Molecular Formula: C10H12ClF2N
• Molecular Weight: 219.66 g/mol
• IUPAC Name: (2S)-2-(2,4-difluorophenyl)pyrrolidine;hydrochloride
• Standard InChI: InChI=1S/C10H11F2N.ClH/c11-7-3-4-8(9(12)6-7)10-2-1-5-13-10;/h3-4,6,10,13H,1-2,5H2;1H/t10-;/m0./s1
• Standard InChI Key: NHKRUVNPOLCZCF-PPHPATTJSA-N
• Isomeric SMILES: C1C[C@H](NC1)C2=C(C=C(C=C2)F)F.Cl
• Canonical SMILES: C1CC(NC1)C2=C(C=C(C=C2)F)F.Cl

Introduction

(S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride is a chemical compound that has garnered significant attention in the scientific community, particularly in the field of medicinal chemistry. This compound features a pyrrolidine ring substituted with a 2,4-difluorophenyl group, which enhances its chemical reactivity and potential biological activity.

Synonyms

• (S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride

• (2S)-2-(2,4-difluorophenyl)pyrrolidine hydrochloride

• BS-44831

Synthesis and Preparation

The synthesis of (S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride typically involves the reaction of pyrrolidine with 2,4-difluorobenzaldehyde under controlled conditions. This process may include several steps to ensure the formation of the desired compound with high purity.

Biological Activities and Applications

Research on (S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride suggests that it exhibits notable biological activities, potentially interacting with various biological targets such as receptors and enzymes. These interactions could result in diverse pharmacological effects, although specific mechanisms of action require further investigation.

Potential Applications

• Medicinal Chemistry: The compound's unique fluorination pattern may influence its binding affinity and selectivity towards biological molecules, making it a subject of interest in drug development.

• Scientific Research: Ongoing studies focus on understanding its interactions with biological systems to elucidate its pharmacological potential.

Storage and Handling

For storage, (S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride should be kept at room temperature (RT) or stored in a freezer at -80°C for longer periods. To enhance solubility, heating the solution to 37°C and using an ultrasonic bath can be effective.

Storage Conditions	Recommendations
Room Temperature (RT)	Suitable for short-term storage
Freezer (-80°C)	Recommended for long-term storage (up to 6 months)
Freezer (-20°C)	Suitable for short-term storage (up to 1 month)

Safety Precautions

Handling (S)-2-(2,4-Difluorophenyl)pyrrolidine hydrochloride requires caution due to its potential to cause irritation. It is harmful if swallowed and may cause skin, eye, and respiratory irritation.

Hazard Statements	Precautions
H302 - Harmful if swallowed	Avoid ingestion
H315 - Causes skin irritation	Wear protective gloves
H319 - Causes serious eye irritation	Wear protective eyewear
H335 - May cause respiratory irritation	Use in well-ventilated areas